4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its molecular formula. The molecular formula of 4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid is C12H16O4 .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, and more. For 4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid, the melting point is reported to be 67-71 °C .Scientific Research Applications
Biosynthesis in Plants
4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid has been detected in plants, such as in cuttings of Impatiens balsamina. It plays a role in the biosynthesis of lawsone, a naphthoquinone compound, indicating its importance in plant metabolic pathways (Grotzinger & Campbell, 1974).
Enzymatic Studies
The compound has been used in the study of enzymatic reactions. For example, research on 4-hydroxyphenylpyruvate dioxygenase explored the conversion of related compounds to homogentisic acids, providing insights into enzymatic processes and stereochemistry (Leinberger et al., 1981).
Medicinal Chemistry
In the field of medicinal chemistry, derivatives of 4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid, like 4-(3,4-dimethoxyphenyl)-2-methylthiazole-5-carboxylic acid, have shown potential biological activities including fungicidal and insecticidal properties (Liu, Li, & Li, 2004).
Organic Chemistry and Synthesis
In organic synthesis, compounds similar to 4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid have been utilized in the preparation of various complex molecules. For instance, dimethyl 2,4-bis(3,4-dimethoxyphenyl)cyclobutane-1,3-dicarboxylate was synthesized for studying the planarity of the cyclobutane ring in crystal structures (Shabir et al., 2020).
Genetic Toxicity Studies
There have also been studies on related compounds to assess genetic toxicity, such as the evaluation of 4-(2, 4-dichlorophenoxy)butyric acid. These studies are crucial for understanding the potential genotoxic effects of chemical compounds (Charles et al., 2000).
Material Science
In material science, derivatives of 4-(2,5-Dimethoxyphenyl)-2,2-dimethyl-4-oxobutyric acid have been synthesized for use in the creation of polymers with specific physical properties. An example is the synthesis of aromatic-aliphatic polyamides for studying their physical characteristics (Thanuja & Srinivasan, 1988).
Safety and Hazards
properties
IUPAC Name |
4-(2,5-dimethoxyphenyl)-2,2-dimethyl-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O5/c1-14(2,13(16)17)8-11(15)10-7-9(18-3)5-6-12(10)19-4/h5-7H,8H2,1-4H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOFHKYULZCIROK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)C1=C(C=CC(=C1)OC)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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